Cas no 60698-09-1 (Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate)
60698-09-1 structure
Product Name:Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate
CAS No:60698-09-1
MF:C18H16O4
MW:296.317245483398
CID:2834925
PubChem ID:2265364
Update Time:2025-04-21
Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 60698-09-1
- DTXCID00318450
- DTXSID90367412
- BIM-0042144.P001
- Oprea1_048297
- CBMicro_042023
- CHEMBL114044
- 2-carbethoxy-3-methyl-4-hydroxy-6-phenylbenzo-furan
- Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate
-
- Inchi: 1S/C18H16O4/c1-3-21-18(20)17-11(2)16-14(19)9-13(10-15(16)22-17)12-7-5-4-6-8-12/h4-10,19H,3H2,1-2H3
- InChI Key: YQBPYHIPLGYMAD-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=C(C)C2C(=CC(C3C=CC=CC=3)=CC1=2)O
Computed Properties
- Exact Mass: 296.10485899Da
- Monoisotopic Mass: 296.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 59.7Ų
Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
60698-09-1 (Ethyl 4-hydroxy-3-methyl-6-phenyl-1-benzofuran-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent